1-Hydroxy-2-methylanthraquinone

Description

1-Hydroxy-2-methylanthraquinone is a chemical compound belonging to the class of hydroxyanthraquinones . It is an anthracene-9,10-dione substituted with a hydroxy group at the 1 position and a methyl group at the 2 position . It has been isolated from the roots of Rubia yunnanensis and is also reported in Rubia lanceolata and Rubia argyi . The compound has a molecular weight of 238.24 g/mol and the molecular formula C15H10O3 .

This compound exhibits various biological activities, including antimicrobial, antioxidant, pesticidal, and anti-inflammatory properties . It has a melting point between 184-185 ºC and a boiling point of 444.6 ºC at 760 mmHg . 1-Hydroxy-2-methylanthraquinone can potentially be used to treat osteoporosis and nervous system diseases .

A similar compound, 1-Hydroxy-2-methoxyanthraquinone, also known as Alizarin 2-methyl ether, shares a similar structure but possesses a methoxy group instead of a methyl group at the 2 position . 1-Hydroxy-2-methoxyanthraquinone has been reported in Rubia argyi and Rubia wallichiana .

• CAS No.: 6268-09-3
• Product Name: 1-Hydroxy-2-methylanthraquinone
• Molecular Formula: C15H10O3
• Molecular Weight: 238.24 g/mol
• IUPAC Name: 1-hydroxy-2-methylanthracene-9,10-dione
• Standard InChI: InChI=1S/C15H10O3/c1-8-6-7-11-12(13(8)16)15(18)10-5-3-2-4-9(10)14(11)17/h2-7,16H,1H3
• Standard InChIKey: CZODYZFOLUNSFR-UHFFFAOYSA-N
• SMILES: CC1=C(C2=C(C=C1)C(=O)C3=CC=CC=C3C2=O)O
• Canonical SMILES: CC1=C(C2=C(C=C1)C(=O)C3=CC=CC=C3C2=O)O
• Appearance: Orange powder
• Synonyms: 1-hydroxy-2-methylanthraquinone
• PubChem Compound: 160817
• Last Modified: Jul 17 2023